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Compound of Interest

Compound Name: 2-(2-Phenoxyethoxy)ethanol

CAS No.: 104-68-7

Cat. No.: B093071

Get Quote

Technical Application Note: 2-(2-Phenoxyethoxy)ethanol (DGPE) as a Versatile High-Boiling

Solvent[1][2]

Executive Summary
This application note details the utility of 2-(2-Phenoxyethoxy)ethanol (CAS: 104-68-7), also

known as Diethylene Glycol Monophenyl Ether (DGPE), in pharmaceutical and organic

chemical research.[1][2] While traditionally utilized in the coatings and ink industries, DGPE

offers a unique physicochemical profile for drug development: a high boiling point (~298°C),

low volatility, and a dual-nature solvation capability (amphiphilic).

This guide focuses on two primary applications:

High-Temperature Organic Synthesis: Replacing toxic dipolar aprotic solvents (e.g., NMP,

DMAc) in Nucleophilic Aromatic Substitution (SNAr) reactions.[1][2]

Solubility Engineering: Solubilizing highly aromatic, poorly soluble Active Pharmaceutical

Ingredients (APIs).[2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b093071#bc-rfq
https://www.benchchem.com/product/b093071/docs?utm_src=pdf-body#using-2-2-phenoxyethoxy-ethanol-as-a-high-boiling-point-solvent
https://en.wikipedia.org/wiki/Phenoxyethanol
https://pubchem.ncbi.nlm.nih.gov/compound/7715
https://www.benchchem.com/product/b093071/docs?utm_src=pdf-body#using-2-2-phenoxyethoxy-ethanol-as-a-high-boiling-point-solvent
https://en.wikipedia.org/wiki/Phenoxyethanol
https://pubchem.ncbi.nlm.nih.gov/compound/7715
https://en.wikipedia.org/wiki/Phenoxyethanol
https://pubchem.ncbi.nlm.nih.gov/compound/7715
https://pubchem.ncbi.nlm.nih.gov/compound/7715
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Profile & Thermodynamic
Properties
DGPE is distinguished by its "hybrid" structure: a lipophilic phenyl ring coupled with a

hydrophilic diethylene glycol chain.[2] This allows it to solvate complex molecules via both

stacking and hydrogen bonding.[1][2]

Table 1: Key Physical Constants of DGPE

Property Value Relevance to Protocol

Boiling Point 298°C (at 760 mmHg)
Allows unpressurized reactions

>200°C.

Melting Point < -20°C
Remains liquid at low storage

temperatures.[1][2]

Density 1.116 g/mL (20°C)

Denser than water; facilitates

phase separation if salted out.

[1][2]

Water Solubility ~35 g/L (20°C)

Critical: Not fully miscible.[1][2]

Requires specific workup

strategies (see Section 4).

Vapor Pressure 0.12 Pa (25°C)

Extremely low volatility;

minimizes VOC exposure and

solvent loss.[1][2]

Flash Point ~165°C

Safe for high-temperature

handling relative to lower

glycols.[1][2]

Application I: High-Temperature Nucleophilic
Aromatic Substitution (SNAr)
Rationale

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/7715
https://en.wikipedia.org/wiki/Phenoxyethanol
https://pubchem.ncbi.nlm.nih.gov/compound/7715
https://en.wikipedia.org/wiki/Phenoxyethanol
https://pubchem.ncbi.nlm.nih.gov/compound/7715
https://en.wikipedia.org/wiki/Phenoxyethanol
https://pubchem.ncbi.nlm.nih.gov/compound/7715
https://en.wikipedia.org/wiki/Phenoxyethanol
https://pubchem.ncbi.nlm.nih.gov/compound/7715
https://en.wikipedia.org/wiki/Phenoxyethanol
https://pubchem.ncbi.nlm.nih.gov/compound/7715
https://en.wikipedia.org/wiki/Phenoxyethanol
https://pubchem.ncbi.nlm.nih.gov/compound/7715
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard solvents for SNAr reactions (DMF, DMSO, NMP) often degrade at temperatures

>150°C or pose severe genotoxicity risks.[2] DGPE is thermally stable up to nearly 300°C and

provides the necessary polarity to stabilize the Meisenheimer complex intermediate without

requiring high-pressure autoclaves.[1][2]

Mechanism of Action
The ether oxygens in DGPE chelate metal cations (similar to crown ethers), activating the

nucleophile, while the phenyl ring stabilizes aromatic reactants via

-interactions.[2]

DGPE Solvent Matrix

Aryl Halide +
Nucleophile (Nu-)

 π-π Stacking

Activated Complex
(Cation Chelation)

 Thermal Activation
(>160°C)

 Dissolution

Substituted Product
+ Salt

 Substitution

Click to download full resolution via product page

Figure 1: Mechanistic workflow of DGPE facilitating SNAr reactions via cation chelation and

thermal activation.

Detailed Protocol: Synthesis of Diaryl Ethers
Objective: Coupling of a phenol with an electron-deficient aryl halide.

Reagents:

Aryl Halide (1.0 equiv)[1][2]

Phenol derivative (1.1 equiv)[1][2]

Potassium Carbonate (

, 2.0 equiv, anhydrous)[1]
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DGPE (Solvent, 5 mL per mmol reactant)[1][2]

Step-by-Step Methodology:

Setup: Charge a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser. (Note: Due to DGPE's high boiling point, a water-cooled condenser is usually

sufficient to trap trace volatiles, though the solvent itself will not reflux vigorously).[2]

Solvation: Add the Aryl Halide, Phenol, and

.[2] Add DGPE.[1][2][3][4]

Degassing (Optional but Recommended): Sparge with nitrogen for 10 minutes. Oxygen at

high temperatures can cause oxidative darkening of glycol ethers.[1][2]

Reaction: Heat the mixture to 160°C – 180°C in an oil block.

Observation: The reaction mixture should become a homogeneous slurry (salts

suspended).[1][2]

Time: Monitor via HPLC.[1][2] Typical conversion occurs in 2–6 hours.[1][2]

Workup (The "Antisolvent Crash" Method):

Challenge: DGPE is difficult to remove via rotary evaporation due to its 298°C boiling

point.[1][2]

Solution: Cool the reaction mixture to 60°C.

Slowly add Water (3x reaction volume) or a Methanol/Water (1:1) mixture while stirring

vigorously.[2]

DGPE has limited water solubility (35 g/L), but in the presence of excess water and salts,

the organic product typically precipitates out while the DGPE forms a dispersion or stays

partially solubilized in the aqueous/organic interface.

Filtration: Filter the precipitate.[1][2]
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Wash: Wash the filter cake copiously with water (to remove inorganic salts and residual

DGPE) and then cold ethanol.[2]

Drying: Dry the solid under vacuum.[1][2]

Application II: Solubility Enhancement for Screening
Rationale
In early-stage drug discovery, highly lipophilic compounds often precipitate in standard bio-

assay media.[1][2] DGPE serves as an intermediate "bridge" solvent.[1][2]

Solubility Protocol
Table 2: Solubility Screening Matrix

Target Concentration Protocol Step Observation Criteria

10 mg/mL
Add 10 mg solid to 1 mL

DGPE. Vortex 30s.
Clear solution = Pass.

50 mg/mL
Add 40 mg more solid.[1][2]

Sonicate at 40°C for 5 mins.
Clear solution = High Solubility.

Dilution Test
Dilute 100 µL of solution into

900 µL Water.

Turbidity = Product crash out

(expected).

Note: For biological assays, ensure final DGPE concentration is <1% to avoid cytotoxicity,

although it is generally less toxic than simple phenoxyethanol.

Safety & Handling (E-E-A-T)
Eye Hazard: DGPE is classified as causing Serious Eye Damage (Category 1).[1][2][5][6]

Safety goggles (or face shield) are mandatory when handling neat solvent.[1][2]

Inhalation: Due to low vapor pressure, inhalation risk is low at room temperature.[2]

However, at reaction temperatures (>150°C), use a fume hood to prevent inhalation of

mists/vapors.
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Peroxide Formation: Like all glycol ethers, DGPE can form peroxides upon prolonged

exposure to air.[2] Test with peroxide strips before heating to dryness.[1][2]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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